
TGX-221 solubility and stability in DMSO

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tgx-221

CAS No.: 663619-89-4

Cat. No.: S549011

Get Quote

Solubility and Stability Data

Property Reported Value Source / Context

Solubility in DMSO 10 mg/mL [1] MedChemExpress

~68.7 mg/mL (with gentle warming) [2] ApexBio

12 mg/mL [3] Selleckchem

Molecular Weight 364.44 g/mol [2] [3] -

Storage Temperature -20°C [4] [2] -

Solution Stability Up to 3 months at -20°C [4] -

Experimental Protocol for In Vitro Cell Culture

This protocol outlines the methodology for assessing TGX-221 effects on cancer cell proliferation, based on

published research [5].
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Cell Lines: Human glioblastoma cells (e.g., U87, U251) or other relevant cancer cell lines [5].

Compound: TGX-221 [5].
Vehicle: Anhydrous DMSO [5].

Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal
Bovine Serum (FBS) [5].

Assay Kits: Cell Counting Kit-8 (CCK-8) [5].
Equipment: 96-well cell culture plate, spectrophotometric plate reader [5].

Procedure

Stock Solution Preparation: Dissolve TGX-221 in anhydrous DMSO to prepare a concentrated

stock solution (e.g., 10-100 mM). Aliquot and store at -20°C [5].
Cell Seeding: Seed cells in 96-well plates at a density of approximately 8x10³ cells per well in 100 µL

of culture medium. Incubate overnight to allow cell attachment [5].
Compound Treatment: Add TGX-221 to the culture medium at desired final concentrations (e.g., 0,

10, 20, 40, 60 µM). Ensure the concentration of DMSO is the same in all wells, including the vehicle
control [5].

Incubation: Incubate cells for a predetermined time (e.g., 24, 48, 72 hours) [5].
Viability Assessment: Add 5 µL of CCK-8 solution directly to each well containing 100 µL of fresh

medium. Incubate at 37°C for 30 minutes [5].
Absorbance Measurement: Measure the absorbance at 450 nm using a plate reader. The

absorbance value is proportional to the number of viable cells [5].
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control group.

Determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis [5].

TGX-221 Signaling Pathway and Experimental
Workflow

The following diagrams illustrate the core mechanism of TGX-221 and a generalized experimental

workflow for cell-based assays.
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TGX-221 Mechanism of Action (PI3Kβ Inhibition)
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Critical Experimental Considerations
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Solubility Variability: The noted discrepancy in solubility values is common in commercial

compound data sheets. For high concentrations, gently warming the stock solution is recommended
[2].

Solution Stability: Adhere to the recommended storage conditions. Using fresh DMSO for stock
preparation is critical, as moisture-absorbing DMSO can reduce solubility [3].

Vehicle Control: Always include a vehicle control (DMSO at the same dilution as your highest
treatment concentration) to account for any effects of the solvent itself.

Cellular Context: TGX-221 is a potent and selective p110β inhibitor. Its effects are most pronounced
in PTEN-deficient cancer cells (e.g., certain prostate, glioblastoma, and renal cell carcinomas),

where signaling through the p110β isoform is critical for growth and survival [6] [5] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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